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Compound of Interest

Compound Name: Akt Inhibitor XI

Cat. No.: B1144994 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with potent compounds like Akt Inhibitor XI. This

guide provides immediate and essential safety protocols, logistical handling procedures, and

disposal plans to minimize risk and ensure regulatory compliance. Adherence to these

guidelines is critical for personal safety and the integrity of research.

Understanding the Compound: Akt Inhibitor XI
Akt Inhibitor XI, also known as FPA-124, is a cell-permeable, copper-containing 3-

formylchromone derivative that functions as an inhibitor of Akt kinase activity.[1][2] It is

commonly used in cancer research to study the PI3K/Akt signaling pathway, which is crucial for

cell proliferation, metabolism, and survival.[1][3][4] The inhibitor has been shown to be effective

in an array of cancer cells and can induce inactivation of NF-κB.[1]

Chemical and Physical Properties:
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Property Value

CAS Number 902779-59-3[1][2]

Molecular Formula C₁₁H₉Cl₂CuN₃O₂S[1][2]

Molecular Weight 381.7 g/mol [1][2]

Appearance A crystalline solid[1]

Solubility DMSO: 0.1 mg/ml[1]

Storage -20°C[1]

Stability ≥ 4 years[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against exposure to hazardous

chemicals.[5] When handling Akt Inhibitor XI, the following PPE is mandatory:
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PPE Category Specific Requirements Rationale

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z.87.1 standards. A

face shield should be worn

over goggles when there is a

significant risk of splashing.[6]

[7]

Protects eyes from splashes,

aerosols, and dust particles

that can cause irritation or

serious damage.[8]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) should be worn.

Gloves must be inspected for

any damage before use and

changed immediately upon

contact with the chemical.[7][8]

Prevents skin contact and

absorption of the chemical.[8]

Body Protection

A laboratory coat is required.

For procedures with a high risk

of contamination, chemical-

resistant coveralls or an apron

should be used.[5][9]

Protects the skin and personal

clothing from contamination.[8]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

aerosols.[10] If a fume hood is

not available, a respirator may

be necessary; in such cases,

consult with your institution's

Environmental Health and

Safety (EHS) department.[6]

Minimizes the risk of inhaling

potentially harmful airborne

particles.[5]

Foot Protection
Closed-toe shoes are

mandatory in the laboratory.[9]

Protects feet from spills and

falling objects.

Operational Plan: From Receipt to Use
A systematic approach to handling Akt Inhibitor XI from the moment it arrives in the laboratory

to its final use in an experiment is crucial for safety and to maintain the integrity of the
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compound.

Step-by-Step Handling Procedure:

Receiving and Inspection: Upon receipt, inspect the package for any signs of damage or

leakage. Verify that the container is properly labeled and sealed.

Storage: Store the compound at -20°C in its original, tightly sealed container in a designated

and labeled area away from incompatible materials.[1]

Preparation of Stock Solutions:

All handling of the solid compound and preparation of solutions must be performed in a

certified chemical fume hood.[10]

To prepare a stock solution, carefully weigh the required amount of the crystalline solid.

Avoid creating dust.

Dissolve the compound in a suitable solvent, such as DMSO.[1]

Use in Experiments:

When adding the inhibitor to cell cultures or other experimental systems, continue to wear

all required PPE.

Minimize the generation of aerosols.

Clearly label all tubes and plates containing the inhibitor.
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Caption: Experimental Workflow for Akt Inhibitor XI.
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Disposal Plan: Safe and Compliant Waste
Management
Proper disposal of Akt Inhibitor XI and any contaminated materials is critical to prevent

environmental contamination and ensure the safety of all laboratory personnel.[11]

Step-by-Step Disposal Procedure:

Waste Segregation: All materials that have come into contact with Akt Inhibitor XI must be

treated as hazardous chemical waste.[10] This includes:

Unused or expired solid compound.

Solutions containing the inhibitor.

Contaminated consumables (e.g., pipette tips, tubes, gloves, bench paper).

Waste Collection:

Solid Waste: Collect in a designated, clearly labeled, and sealed hazardous waste

container.[10]

Liquid Waste: Collect in a separate, compatible, and clearly labeled hazardous waste

container. Do not mix with other incompatible waste streams.[11]

Sharps: Any contaminated needles or syringes must be disposed of in a designated

sharps container.[10]

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "Akt Inhibitor XI," and any other institutional requirements.[11]

Storage of Waste: Store hazardous waste in a designated, secure area away from general

laboratory traffic until it can be collected by a licensed hazardous waste disposal service.

Decontamination: Decontaminate any surfaces that may have come into contact with the

inhibitor using an appropriate cleaning agent.
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Caption: Disposal Plan for Akt Inhibitor XI.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[10]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[10]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[10]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[10]

Spill

Evacuate the area. If the spill is small, absorb it

with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for hazardous

waste disposal. For large spills, contact your

institution's EHS department immediately.

Ensure adequate ventilation.

By adhering to these safety and handling protocols, researchers can minimize the risks

associated with Akt Inhibitor XI and maintain a safe and productive laboratory environment.

Always consult your institution's specific safety guidelines and the manufacturer's Safety Data

Sheet (SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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